Sarisan
Overview
Description
Sarisan is a biochemical compound . It was used in Greek and Latin writings between the 5th and 15th centuries to refer to the people who lived in and near what was designated by the Romans as Arabia Petraea and Arabia Deserta .
Synthesis Analysis
This compound analogues containing 1,3,4-oxadiazole were prepared through iodine-catalyzed oxidative cyclisation as insecticidal agents . The synthesis involved using iodine as the catalyst and K2CO3 as the base . The introduction of fluorophenyl or 4-cyanophenyl units on the 1,3,4-oxadiazole ring at the C-3 position of this compound could afford more potent compounds .Molecular Structure Analysis
This compound has a molecular formula of C11H12O3 . It contains 26 bonds in total, including 15 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 3 aromatic ethers .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound analogues include iodine-catalyzed oxidative cyclisation . This process was used to prepare this compound analogues containing 1,3,4-oxadiazole as insecticidal agents .Scientific Research Applications
Insecticidal Applications
Research has shown that sarisan and its analogues exhibit significant insecticidal activities against various pests. Novel this compound analogues containing 1,3,4-oxadiazole and N-phenylpyrazole have been developed through iodine-catalyzed oxidative cyclization. These compounds demonstrated promising insecticidal activity against the pre-third Mythimna separata Walker, with some analogues showing final mortality rates of over 60%, surpassing the efficacy of both this compound and commercial insecticides like toosendanin (Guo et al., 2016); (Qu et al., 2017). These findings suggest that modifications to the this compound structure, such as the introduction of fluorophenyl or 4-cyanophenyl units, can enhance its insecticidal efficacy.
Fungicidal Activity
This compound also exhibits fungicidal activity against several phytopathogenic fungi, offering potential applications in agriculture for disease control. It has shown inhibitory effects against pathogens such as Sclerotinia sclerotiorum, Thanatephorus cucumeris, and Botrytis cinerea, with EC50 values ranging from 30.93 to 70.67 mg/L. This suggests that this compound and its derivatives could be developed as effective fungicides for crop protection (Xing, 2007).
Impact on Animal Behavior
This compound has been studied for its effects on animal behavior, particularly in mice. The essential oil from Piper solmsianum leaves, containing this compound as a major compound, was tested and found to have both exciting and depressant effects on mice. This research indicates potential applications of this compound in the development of new pharmaceuticals or as a model compound for studying neuroactive substances (Moreira et al., 2001).
Hepatoprotective Properties
Research into the chemical constituents of Saururus chinensis has identified this compound among the compounds isolated, highlighting its potential hepatoprotective properties. Although the primary focus was on diastereomeric sauchinones, the identification of this compound suggests a broader spectrum of bioactivity worth exploring for therapeutic applications (Sung & Kim, 2000).
Mechanism of Action
Target of Action
Sarisan, a naturally occurring monolignan, is primarily used as an insecticidal agent . Its primary targets are insects such as the pre-third Mythimna separata Walker . The compound interacts with specific biochemical pathways in these insects, leading to their mortality .
Mode of Action
This compound’s interaction with its targets involves the introduction of specific units on the 1,3,4-oxadiazole ring at the C-3 position of this compound . This interaction results in the creation of more potent compounds, which exhibit promising insecticidal activities . The introduction of fluorophenyl or 4-cyanophenyl units on the 1,3,4-oxadiazole ring at the C-3 position of this compound could afford more potent compounds .
Biochemical Pathways
This compound affects the biochemical pathways of its targets, leading to their mortality It is known that the introduction of heteroaromatic fragments on the 1,3,4-oxadiazole ring at the c-3 position of this compound is crucial for the insecticidal activity .
Pharmacokinetics
These properties play a crucial role in the bioavailability and efficacy of any compound
Result of Action
The molecular and cellular effects of this compound’s action primarily involve its insecticidal activities. This compound analogues have shown promising insecticidal activities with final mortality rates of over 60% when compared with other commercial insecticides . These results suggest that this compound’s action at the molecular and cellular level is effective in controlling certain insect populations .
Properties
IUPAC Name |
5-methoxy-6-prop-2-enyl-1,3-benzodioxole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c1-3-4-8-5-10-11(14-7-13-10)6-9(8)12-2/h3,5-6H,1,4,7H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYRHTIWFKXZWAD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1CC=C)OCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10171851 | |
Record name | Sarisan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10171851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18607-93-7 | |
Record name | Asaricin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18607-93-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Sarisan | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018607937 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC44848 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=44848 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC27868 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=27868 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Sarisan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10171851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | SARISAN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CWL14ZQ19X | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.